Cas no 1413642-27-9 (O-Acetyl Tramadol)

• Product Name: O-Acetyl Tramadol
• CAS No: 1413642-27-9
• CID: 4554068
• Update Time: 2025-06-15

O-Acetyl Tramadol Chemical and Physical Properties

Names and Identifiers

• O-Acetyl Tramadol

Additional information on O-Acetyl Tramadol

Professional Introduction to O-Acetyl Tramadol (CAS No. 1413642-27-9)

O-Acetyl Tramadol, a derivative of the well-known opioid analgesic tramadol, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. The chemical structure of this molecule is characterized by the presence of an acetyl group at the O-Acetyl position, which modifies its pharmacological properties and potential therapeutic applications. With a CAS number of 1413642-27-9, this compound has garnered attention for its unique interactions with biological targets and its potential role in developing novel analgesic agents.

The synthesis and characterization of O-Acetyl Tramadol involve advanced techniques in organic chemistry, including selective functionalization and purification methods. The introduction of the acetyl group at the specific position enhances the compound's solubility and metabolic stability, making it a promising candidate for further pharmacological investigation. Researchers have been exploring its potential benefits in managing pain while minimizing side effects associated with traditional opioids.

Recent studies have highlighted the importance of understanding the molecular mechanisms underlying the analgesic effects of O-Acetyl Tramadol. Investigations into its interaction with opioid receptors, particularly mu-opioid receptors (MORs), have revealed that the acetyl modification can influence receptor binding affinity and signaling pathways. This insight is crucial for designing drugs that offer effective pain relief without causing adverse effects such as tolerance or dependence.

One of the most intriguing aspects of O-Acetyl Tramadol is its potential to serve as a lead compound for developing new analgesics. By modifying the tramadol scaffold, researchers aim to identify analogs with improved pharmacokinetic profiles and reduced risk of abuse. The compound's structure-activity relationship (SAR) has been extensively studied to optimize its therapeutic index. This involves evaluating various derivatives to determine which modifications yield the best balance between efficacy and safety.

The role of O-Acetyl Tramadol in pain management extends beyond simple analgesia. Emerging evidence suggests that it may have additional benefits, such as anti-inflammatory and neuroprotective properties. These findings open up new avenues for therapeutic applications, particularly in chronic pain conditions where traditional treatments often fall short. The compound's ability to modulate multiple biological pathways makes it a versatile tool for drug discovery.

In vitro and in vivo studies have provided valuable insights into the pharmacological profile of O-Acetyl Tramadol. Preclinical trials have demonstrated its efficacy in models of acute and chronic pain, with promising results in reducing pain scores without significant side effects. These findings support further development efforts aimed at translating this research into clinical applications. The compound's potential to address unmet needs in pain management underscores its significance as a research target.

The regulatory landscape for O-Acetyl Tramadol is another critical consideration in its development journey. Compliance with international guidelines ensures that the compound meets safety and quality standards before reaching clinical trials. Collaborative efforts between academia and industry are essential to navigate these regulatory pathways efficiently. This includes submitting comprehensive data on pharmacokinetics, toxicity, and efficacy to regulatory authorities.

The future of O-Acetyl Tramadol lies in continued research and innovation within the pharmaceutical sector. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of novel derivatives with enhanced properties. By leveraging these tools, scientists can rapidly identify promising candidates for further development, bringing new hope for patients suffering from pain.

In conclusion, O-Acetyl Tramadol (CAS No. 1413642-27-9) represents a significant advancement in pharmaceutical research, offering a unique approach to pain management through structural modification of tramadol. Its potential benefits, combined with ongoing scientific exploration, position it as a key player in the development of next-generation analgesics. As research progresses, this compound is poised to make meaningful contributions to improving patient outcomes worldwide.